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A Note on the Subject Matter
Initial searches for "HL2-m5" did not yield a defined biological molecule with this specific name.

However, the search results did identify "H2-M5," a histocompatibility 2, M region locus 5 gene

in mice.[1] While the user's query specifies "HL2-m5," it is possible this was a typographical

error, and the intended subject was H2-M5. This guide will proceed by focusing on the known

biological functions of the mouse H2-M5 gene and protein, providing a technical overview

based on available data. Should "HL2-m5" be a distinct, novel entity, this guide can serve as a

template for its characterization.

H2-M5: A Technical Overview of its Role in Cell
Signaling
Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive technical guide on the biological function of

the mouse H2-M5 gene and its protein product. H2-M5 is a non-classical major

histocompatibility complex (MHC) class Ib molecule with predicted roles in antigen processing

and presentation, as well as broader involvement in immune cell signaling. This guide

summarizes its known and predicted functions, associated signaling pathways, and provides

illustrative experimental protocols for its study.

Introduction to H2-M5
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H2-M5 is the official symbol for the histocompatibility 2, M region locus 5 gene in mice (Mus

musculus).[1] It is a protein-coding gene that belongs to the MHC class Ib family. Unlike

classical MHC class Ia molecules, which present a wide array of peptides to cytotoxic T

lymphocytes, class Ib molecules like H2-M5 have more specialized functions, often involving

the modulation of immune responses. The H2-M5 protein is predicted to be involved in several

biological processes, including antigen processing and presentation and the regulation of T

cell-mediated cytotoxicity.

Predicted Molecular Functions and Cellular
Localization
The H2-M5 protein is predicted to have several molecular functions based on its structure and

homology to other MHC molecules. These functions are primarily related to its ability to bind to

other proteins and peptides.

Table 1: Predicted Molecular Functions of H2-M5

Predicted Function Description

Signaling Receptor Binding

Predicted to interact with signaling receptors on

the surface of immune cells, potentially

modulating their activation.

Peptide Antigen Binding

Expected to bind and present specific

endogenous peptides, a key feature of MHC

molecules.

TAP Binding

Predicted to interact with Transporter associated

with Antigen Processing (TAP) proteins, which

are involved in loading peptides onto MHC class

I molecules in the endoplasmic reticulum.

T-cell Receptor Binding
May interact with T-cell receptors, influencing T-

cell activation and response.

Beta-2-microglobulin Binding

Associates with beta-2-microglobulin, which is

necessary for the proper folding and cell surface

expression of MHC class I molecules.
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H2-M5 is predicted to be located in various cellular compartments, which is consistent with its

role in antigen processing and presentation. It is expected to be found on the external side of

the plasma membrane and in the extracellular space, as well as within the endoplasmic

reticulum.

Role in Cell Signaling
H2-M5 is predicted to be involved in several signaling pathways, primarily those related to

immune cell function.
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Predicted Signaling Pathway Involvement

T Cell Receptor Signaling

OX40 Signaling

CTLA4 Signaling

Nur77 Signaling

CDC42 Signaling

Glucocorticoid Receptor Signaling

H2-M5

Modulates

Influences

Potentially Regulates

Impacts

Interacts with

Cross-talk
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Start

Lyse cells/tissues to extract proteins

Quantify protein concentration (e.g., BCA assay)

Separate proteins by size via SDS-PAGE

Transfer proteins to a PVDF or nitrocellulose membrane

Block non-specific binding sites on the membrane

Incubate with a primary antibody specific to H2-M5

Incubate with an HRP-conjugated secondary antibody

Detect signal using a chemiluminescent substrate

Analyze band intensity

End
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Start

Lyse cells with a non-denaturing buffer

Pre-clear the lysate to reduce non-specific binding

Incubate lysate with an antibody against H2-M5

Capture the antibody-protein complexes with Protein A/G beads

Wash the beads to remove non-specific binders

Elute the bound proteins

Analyze the eluted proteins by Western blot or mass spectrometry

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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